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Compound of Interest

Compound Name: Cefuzonam

Cat. No.: B1240231

While the precise origins of the semi-synthetic cephalosporin Cefuzonam, including its initial
discovery timeline and the pioneering researchers or institutions involved, remain shrouded in
the annals of pharmaceutical history, its emergence in the late 1980s, primarily through a series
of clinical investigations in Japan, marked the arrival of a potent new weapon against a
spectrum of bacterial pathogens. This technical guide synthesizes the available scientific
literature to provide an in-depth look at the development, mechanism of action, and clinical
evaluation of Cefuzonam, catering to researchers, scientists, and drug development
professionals.

Cefuzonam, often referred to by its developmental code L-105, is a cephalosporin antibiotic.[1]
[2][3][4][5] While some sources classify it as a second-generation agent[6][7], its robust activity
against Gram-negative bacteria aligns it with the characteristics of a third-generation
cephalosporin.[8] This ambiguity in classification underscores its unique position within the
cephalosporin family.

Mechanism of Action: A Targeted Disruption of
Bacterial Cell Wall Synthesis

Like all B-lactam antibiotics, the bactericidal activity of Cefuzonam stems from its ability to
inhibit the synthesis of the bacterial cell wall.[8] This process is crucial for maintaining the
structural integrity of the bacterium, protecting it from osmotic stress.
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The primary target of Cefuzonam is a group of enzymes known as penicillin-binding proteins

(PBPs). These enzymes are essential for the final steps of peptidoglycan synthesis, specifically

the transpeptidation that cross-links the glycan chains. By binding to these PBPs, Cefuzonam

effectively blocks their enzymatic activity. This disruption of cell wall synthesis leads to the

activation of autolytic enzymes, resulting in cell lysis and bacterial death.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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